ethyl 1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride

• IUPAC Name: ethyl 1-[7-(3,4-dimethylbenzoyl)-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C27H28N2O5.ClH/c1-4-32-27(31)18-7-9-29(10-8-18)25-20-12-23-24(34-15-33-23)13-22(20)28-14-21(25)26(30)19-6-5-16(2)17(3)11-19;/h5-6,11-14,18H,4,7-10,15H2,1-3H3;1H
• InChI Key: GMBWMLFUUDLYPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C=NC3=CC4=C(C=C32)OCO4)C(=O)C5=CC(=C(C=C5)C)C.Cl
• Molecular Formula: C27H29ClN2O5
• Molecular Weight: 497.0 g/mol

Description

Ethyl 1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride is a useful research compound. Its molecular formula is C27H29ClN2O5 and its molecular weight is 496.99. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

Ethyl 1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride is a compound that may be involved in complex chemical syntheses, contributing to the development of various heterocyclic compounds. For example, the synthesis of metabolites of related quinoline derivatives has been achieved through convenient and efficient methods, where protective groups and novel compounds were formed through reactions like the Friedel–Crafts reaction and the Krohnke reaction (Mizuno et al., 2006). Similar synthetic pathways may be applicable to or inspired by the synthesis of ethyl 1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride, highlighting its potential role in the synthesis of novel chemical entities.

Heterocyclic Chemistry

The compound's structural features are indicative of its potential utility in heterocyclic chemistry, where it could serve as a precursor or intermediate in the synthesis of diverse heterocyclic compounds. For instance, studies have demonstrated the synthesis and reactions of quinoxaline derivatives, a process that could be analogous to the chemical transformations involving ethyl 1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride (Moustafa, 2000). Such applications underscore the compound's relevance in synthesizing complex heterocyclic frameworks, which are crucial in pharmaceuticals, agrochemicals, and materials science.

Pharmaceutical Intermediates

Compounds with similar structural motifs have been investigated as intermediates in the synthesis of pharmaceutical agents. For example, the preparation of N-(2,3-dihydrobenzo[1,4]dioxin-2-carbonyl)piperazine, a significant intermediate in anti-hypertensive drug synthesis, demonstrates the potential of related structures in medicinal chemistry (Ramesh et al., 2006). Ethyl 1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride might similarly serve as a key intermediate in the development of novel therapeutic agents.

Antimicrobial Research

The structural complexity and potential reactivity of ethyl 1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride suggest its applicability in the synthesis of antimicrobial compounds. Related research on quinolone derivatives, for example, has led to the development of new difluorinated quinolones with broad antibacterial spectra, highlighting the potential of similar compounds in addressing microbial resistance (Hirose et al., 1987).